Cas no 1804491-87-9 (Methyl 2-cyano-4-(difluoromethyl)-5-hydroxypyridine-3-carboxylate)

• Product Name: Methyl 2-cyano-4-(difluoromethyl)-5-hydroxypyridine-3-carboxylate
• CAS No: 1804491-87-9
• MF: C₉H₆F₂N₂O₃
• MW: 228.152348995209
• CID: 4877150
• Update Time: 2025-11-03

Methyl 2-cyano-4-(difluoromethyl)-5-hydroxypyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-4-(difluoromethyl)-5-hydroxypyridine-3-carboxylate

• Inchi： 1S/C9H6F2N2O3/c1-16-9(15)6-4(2-12)13-3-5(14)7(6)8(10)11/h3,8,14H,1H3
• InChI Key： ULWVUWPKTMJQSJ-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN=C(C#N)C=1C(=O)OC)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 315
• XLogP3: 1
• Topological Polar Surface Area: 83.2

Additional information on Methyl 2-cyano-4-(difluoromethyl)-5-hydroxypyridine-3-carboxylate

Comprehensive Overview of Methyl 2-cyano-4-(difluoromethyl)-5-hydroxypyridine-3-carboxylate (CAS No. 1804491-87-9)

Methyl 2-cyano-4-(difluoromethyl)-5-hydroxypyridine-3-carboxylate (CAS No. 1804491-87-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyridine derivative is characterized by its unique functional groups, including a cyano group, a difluoromethyl moiety, and a hydroxyl group, which contribute to its reactivity and potential applications. The compound's molecular structure makes it a valuable intermediate in the synthesis of more complex molecules, particularly in drug discovery and crop protection.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced bioavailability and metabolic stability. Researchers are particularly interested in Methyl 2-cyano-4-(difluoromethyl)-5-hydroxypyridine-3-carboxylate for its potential role in developing novel antiviral agents and herbicides. The incorporation of fluorine atoms into organic compounds often improves their lipophilicity and binding affinity, making this compound a promising candidate for further study.

One of the most frequently asked questions about CAS No. 1804491-87-9 is its solubility and stability under various conditions. Studies indicate that this compound exhibits moderate solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and methanol, while remaining stable at room temperature when stored in a dry environment. These properties are critical for its handling and application in laboratory settings.

The synthesis of Methyl 2-cyano-4-(difluoromethyl)-5-hydroxypyridine-3-carboxylate typically involves multi-step reactions, starting from readily available pyridine precursors. Key steps include cyanation, difluoromethylation, and esterification, each requiring precise control of reaction conditions to achieve high yields and purity. Advanced analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry are employed to confirm the compound's structure and purity.

From an industrial perspective, CAS No. 1804491-87-9 is gaining traction as a building block for biologically active molecules. Its versatility allows for modifications that can lead to compounds with tailored properties, addressing specific needs in medicinal chemistry and agrochemical formulation. For instance, derivatives of this compound have shown promise in preliminary screenings for enzyme inhibition and pest control.

Environmental and safety considerations are also paramount when working with Methyl 2-cyano-4-(difluoromethyl)-5-hydroxypyridine-3-carboxylate. While it is not classified as a hazardous material, proper laboratory practices, including the use of personal protective equipment (PPE) and adequate ventilation, are recommended to minimize exposure. Regulatory compliance with guidelines from agencies such as the EPA and REACH ensures its safe use in research and development.

In the context of green chemistry, researchers are exploring sustainable methods for synthesizing fluorinated pyridines, including CAS No. 1804491-87-9. Innovations such as catalytic fluorination and solvent-free reactions aim to reduce waste and energy consumption, aligning with global efforts to promote environmentally friendly chemical processes.

The future outlook for Methyl 2-cyano-4-(difluoromethyl)-5-hydroxypyridine-3-carboxylate is highly promising. As the pharmaceutical and agrochemical industries continue to seek novel compounds with improved efficacy and safety profiles, this pyridine derivative is poised to play a pivotal role. Ongoing research is expected to uncover new applications and optimize synthetic routes, further solidifying its importance in modern chemistry.